2-methoxy-5-methyl-N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide
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Overview
Description
2-methoxy-5-methyl-N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide is a useful research compound. Its molecular formula is C22H24N4O3S and its molecular weight is 424.52. The purity is usually 95%.
BenchChem offers high-quality 2-methoxy-5-methyl-N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-methoxy-5-methyl-N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- The pyrrolidine ring in this compound is a versatile scaffold used by medicinal chemists to design biologically active molecules . It contributes to the stereochemistry of the molecule and enhances three-dimensional coverage due to its non-planarity.
- Research suggests that pyrrolidine derivatives exhibit anti-inflammatory and analgesic effects. By exploring the pharmacophore space, these compounds can potentially modulate pain pathways and inflammation .
- Pyridazinone derivatives, such as the one , have been studied for their potential to inhibit prostaglandin production . Prostaglandins play a crucial role in inflammation and pain.
- Some derivatives of this compound have demonstrated immunomodulatory effects. For instance, inhibition of prostaglandin E2 and interleukin activity has been observed in certain N-methyl derivatives .
- The substitution pattern on the pyrrolidine ring influences antibacterial activity. Compounds with specific N′-substituents and 4′-phenyl substituents exhibit varying levels of antibacterial efficacy .
- Although not directly studied for anti-HIV activity, related indole derivatives have been explored in this context .
- The stereoisomers and spatial orientation of substituents significantly impact the biological profile of drug candidates. Enantioselective proteins may interact differently with different stereoisomers .
Anti-Inflammatory and Analgesic Properties
Prostaglandin Inhibition
Immunomodulation
Antibacterial Activity
Anti-HIV Potential
Drug Design and Stereochemistry
Mechanism of Action
Target of Action
The primary targets of the compound are yet to be identified. The compound contains a pyrrolidine ring , which is a common feature in many biologically active compounds. Pyrrolidine derivatives have been reported to exhibit a wide range of pharmacological activities .
Mode of Action
The pyrrolidine ring in the compound could potentially interact with various biological targets due to its ability to efficiently explore the pharmacophore space . The spatial orientation of substituents on the pyrrolidine ring can lead to different biological profiles of drug candidates, due to their different binding modes to enantioselective proteins .
Biochemical Pathways
Pyridazine derivatives, which are also present in the compound, have been reported to possess a wide range of biological activities . For instance, some pyridazine derivatives have been seen to be active in the inhibition of prostaglandin E2 and interleukin activity .
Result of Action
Given the presence of the pyrrolidine and pyridazine rings, it is plausible that the compound could exhibit a range of biological activities, such as anti-inflammatory, analgesic, and antiplatelet effects .
Action Environment
It is known that the stereochemistry of the molecule and the non-planarity of the pyrrolidine ring—a phenomenon called “pseudorotation”—can influence the compound’s biological activity .
properties
IUPAC Name |
2-methoxy-5-methyl-N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O3S/c1-16-8-10-20(29-2)21(14-16)30(27,28)25-18-7-5-6-17(15-18)19-9-11-22(24-23-19)26-12-3-4-13-26/h5-11,14-15,25H,3-4,12-13H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDHYLKQVVNDMGO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=CC(=C2)C3=NN=C(C=C3)N4CCCC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.